4-{2-[4-(Sec-butyl)-2-chlorophenoxy]-ethyl}piperidine hydrochloride

• IUPAC Name: 4-[2-(4-butan-2-yl-2-chlorophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C17H26ClNO.ClH/c1-3-13(2)15-4-5-17(16(18)12-15)20-11-8-14-6-9-19-10-7-14;/h4-5,12-14,19H,3,6-11H2,1-2H3;1H
• InChI Key: IMSZRGLUICHENW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC(=C(C=C1)OCCC2CCNCC2)Cl.Cl
• Molecular Formula: C17H27Cl2NO
• Molecular Weight: 332.3 g/mol

Description

4-{2-[4-(Sec-butyl)-2-chlorophenoxy]-ethyl}piperidine hydrochloride, also known as 4-{2-[4-(Sec-butyl)-2-chlorophenoxy]-ethyl}piperidine HCl, is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a colorless crystal with a melting point of 128-130°C and a boiling point of 223-224°C. This compound has an aromatic odor and is soluble in water, ethanol, and methanol. It is commonly used in the synthesis of other organic compounds, as well as in the production of pharmaceuticals, agrochemicals, and other industrial materials. 4-{2-[4-(Sec-butyl)-2-chlorophenoxy]-ethyl}piperidine HCl is also used in biochemical and physiological research, as well as in the development of new therapeutic agents.

Scientific Research Applications

Synthesis and Chemical Properties

One study discussed the graphical synthetic routes of Vandetanib, highlighting various synthetic approaches, including the use of related piperidine derivatives in the manufacturing process, indicating the compound's relevance in synthetic chemistry and industrial applications (W. Mi, 2015). This study provides insights into the complex synthesis processes involving similar compounds, suggesting potential research applications in the development of synthetic routes and manufacturing of pharmacologically active molecules.

Environmental Impact and Toxicology

Research on chlorophenoxy compounds, such as 2,4-D, has been extensive, focusing on their environmental impact and potential health risks. For instance, a systematic review assessed the carcinogenic outcomes and mechanisms of exposure to 2,4-D, highlighting the controversies and regulatory perspectives surrounding these compounds (K. Stackelberg, 2013). This indicates the importance of understanding the environmental fate, toxicology, and health implications of related compounds, which could be relevant for the research applications of "4-{2-[4-(Sec-butyl)-2-chlorophenoxy]-ethyl}piperidine hydrochloride".

Pharmacology and Drug Development

Arylpiperazine derivatives, which share structural similarities with the compound , have been studied for their pharmacological properties, including their role in the treatment of various conditions such as depression, psychosis, and anxiety. The metabolism, including N-dealkylation processes of these derivatives, has been a focus of research, indicating the importance of understanding the pharmacokinetics and pharmacodynamics for drug development (S. Caccia, 2007).

Mechanism of Action

Pharmacokinetics

chemical properties , route of administration , and the individual’s physiological characteristics .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of SB-408124. These factors can include the individual’s health status , diet , lifestyle , and concurrent medications . Additionally, factors such as temperature , humidity , and light exposure can affect the stability of the compound .